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Compound of Interest

Compound Name: Veratric Acid-d6

Cat. No.: B590499 Get Quote

Veratric Acid-d6: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Veratric Acid-d6, a deuterated analog of Veratric Acid. This document

covers supplier and purchasing information, experimental applications with detailed protocols,

and relevant biological pathways.

Introduction to Veratric Acid-d6
Veratric Acid-d6 is the deuterated form of Veratric Acid (3,4-dimethoxybenzoic acid), a

naturally occurring phenolic compound found in various plants and fruits. Due to the

substitution of six hydrogen atoms with deuterium in the two methoxy groups, Veratric Acid-d6
serves as an excellent internal standard for mass spectrometry-based quantitative analysis of

Veratric Acid in biological matrices. Its near-identical chemical properties to the parent

compound, coupled with a distinct mass difference, allow for precise and accurate

quantification in pharmacokinetic and metabolic studies.

Supplier and Purchasing Information
A variety of chemical suppliers offer Veratric Acid-d6. The following table summarizes key

purchasing information from several vendors to aid in the selection process. Please note that
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pricing is subject to change and may not be publicly available; therefore, direct inquiry with the

suppliers is recommended.

Supplier
Catalog
Number

Purity
Available
Quantitie
s

CAS
Number

Molecular
Formula

Molecular
Weight

Clearsynth
CS-O-

07059

≥90%

(HPLC)

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg

1162658-

12-9
C₉H₄D₆O₄ 188.21

BOC

Sciences

BLP-

007594
≥90% 10 mg

1162658-

12-9
C₉H₄D₆O₄ 188.21

ARTIS

STANDAR

DS

AI0265
>95%

(HPLC)

In-stock

(contact for

details)

1162658-

12-9
C₉H₄D₆O₄ 188.21

Simson

Pharma

Limited

M170010
Not

specified

In-stock

(contact for

details)

1162658-

12-9
C₉H₄D₆O₄ 188.21

Clinivex
Not

specified

High

quality

Contact for

details

1162658-

12-9

Not

specified

Not

specified

Pharmaffili

ates

PA STI

086870
High purity

Contact for

details

1162658-

12-9
C₉H₄D₆O₄ 188.21

Santa Cruz

Biotechnol

ogy

Not

specified

Not

specified

Contact for

details

1162658-

12-9
C₉H₄D₆O₄ 188.21

MedChem

Express

HY-

N2007S

Not

specified
1 mg, 5 mg

1162658-

12-9
C₉H₄D₆O₄ 188.21

Sigma-

Aldrich

AABH9B41

0A64
98%

Contact for

details

1162658-

12-9
C₉H₄D₆O₄ 188.21
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Experimental Protocols
Veratric Acid-d6 is primarily utilized as an internal standard in liquid chromatography-mass

spectrometry (LC-MS) methods for the quantification of Veratric Acid. Below is a detailed

experimental protocol adapted from validated methods for the analysis of Veratric Acid in

biological samples, such as rat plasma.[1]

LC-MS/MS Method for Quantification of Veratric Acid
using Veratric Acid-d6 as an Internal Standard
This protocol outlines a simple and sensitive UHPLC-MS/MS method for the simultaneous

determination of Veratraldehyde and its metabolite Veratric Acid in rat plasma, using an internal

standard.[1] For the specific quantification of Veratric Acid, Veratric Acid-d6 would be the ideal

internal standard.

3.1.1. Materials and Reagents

Veratric Acid standard

Veratric Acid-d6 (Internal Standard, IS)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Ultrapure water

Rat plasma (or other biological matrix)

3.1.2. Stock and Working Solutions

Veratric Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve Veratric Acid in a

suitable solvent (e.g., methanol or DMSO).

Veratric Acid-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Veratric Acid-d6
in the same solvent as the analyte.
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Working Solutions: Prepare serial dilutions of the Veratric Acid stock solution in the

appropriate solvent to create calibration standards. Prepare a working solution of Veratric
Acid-d6 at a fixed concentration.

3.1.3. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample, add 10 µL of the Veratric Acid-d6 internal standard working

solution.

Add 150 µL of acetonitrile containing 0.2% formic acid to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

3.1.4. LC-MS/MS Conditions

LC System: A UHPLC system.

Column: A reversed-phase C18 column (e.g., YMC-Triart C18, 50 mm × 2.0 mm, 1.9 µm).[1]

Mobile Phase:

A: 0.2% formic acid in water

B: 0.2% formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of Veratric Acid and any other

compounds of interest.

Flow Rate: 0.3 mL/min.

Column Temperature: 30°C.

Injection Volume: 2-5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.
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Ionization Mode: Electrospray Ionization (ESI), Positive.

MRM Transitions:

Veratric Acid: m/z 183.07 → 139.00[1]

Veratric Acid-d6: The precursor ion will be approximately m/z 189. The product ion should

be determined by direct infusion of the standard, but a likely transition would be to the

same product ion as the unlabeled compound, m/z 139.00.

3.1.5. Method Validation Parameters

A comprehensive validation of the method should be performed according to regulatory

guidelines, including:

Linearity: A linear range should be established with a correlation coefficient (r²) ≥ 0.99.[1]

Precision and Accuracy: Intra- and inter-day precision and accuracy should be within ±15%.

[1]

Lower Limit of Quantification (LLOQ): The LLOQ should be determined based on signal-to-

noise ratio and acceptable precision and accuracy.[1]

Matrix Effect: The effect of the biological matrix on ionization should be assessed.

Stability: The stability of the analyte and internal standard in the biological matrix under

various storage and processing conditions should be evaluated.

Biological Pathways and Mechanisms
Metabolism of Veratric Acid
The metabolism of Veratric Acid primarily involves O-demethylation. Studies have shown that

the demethylation occurs regioselectively at the para-position methoxy group, yielding vanillic

acid (4-hydroxy-3-methoxybenzoic acid).[2] There is no evidence of the formation of isovanillic

acid (3-hydroxy-4-methoxybenzoic acid), indicating the specificity of the enzymatic process.[2]

Further metabolism can involve conjugation with amino acids, such as ornithine in avian

models.[2]
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Metabolic pathway of Veratric Acid.

Nrf2 Signaling Pathway Activation
Veratric Acid has been shown to possess antioxidant and anti-inflammatory properties, partly

through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

[3] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant

and detoxification genes.

Upon cellular stress, such as exposure to reactive oxygen species (ROS), Nrf2 translocates to

the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of its

target genes. This leads to the upregulation of protective enzymes like heme oxygenase-1

(HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). Veratric acid has been demonstrated

to activate this pathway, thereby protecting cells from oxidative damage.[3]
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Activation of the Nrf2 signaling pathway by Veratric Acid.
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Conclusion
Veratric Acid-d6 is an indispensable tool for researchers engaged in the quantitative analysis

of Veratric Acid. Its use as an internal standard in LC-MS/MS methodologies ensures high

accuracy and precision, which is critical for pharmacokinetic and metabolic studies.

Furthermore, understanding the metabolic fate and the molecular mechanisms of action of

Veratric Acid, such as the activation of the Nrf2 pathway, provides a broader context for its

biological significance. This guide offers a comprehensive resource to facilitate the

procurement and application of Veratric Acid-d6 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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